Cas no 1213471-25-0 (5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol)
1213471-25-0 structure
Product Name:5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol
CAS No:1213471-25-0
MF:C8H10N2O4
MW:198.176002025604
CID:6555409
PubChem ID:55278465
Update Time:2024-01-13
5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol
- 1213471-25-0
- CS-0353809
- AKOS006331367
- 5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol
- EN300-1847595
- (s)-5-(1-Amino-2-hydroxyethyl)-2-nitrophenol
- AKOS015928550
-
- Inchi： 1S/C8H10N2O4/c9-6(4-11)5-1-2-7(10(13)14)8(12)3-5/h1-3,6,11-12H,4,9H2/t6-/m1/s1
- InChI Key： GVGFAMRFVGVGSS-ZCFIWIBFSA-N
- SMILES： OC[C@H](C1C=CC(=C(C=1)O)[N+](=O)[O-])N
Computed Properties
- Exact Mass: 198.06405680g/mol
- Monoisotopic Mass: 198.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 112Ų
5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847595-1g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 1g |
$1557.0 | 2023-09-19 | ||
| Enamine | EN300-1847595-5g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 5g |
$4517.0 | 2023-09-19 | ||
| Enamine | EN300-1847595-10g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 10g |
$6697.0 | 2023-09-19 | ||
| Enamine | EN300-1847595-0.05g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 0.05g |
$1308.0 | 2023-09-19 | ||
| Enamine | EN300-1847595-0.1g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 0.1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1847595-0.25g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 0.25g |
$1432.0 | 2023-09-19 | ||
| Enamine | EN300-1847595-0.5g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 0.5g |
$1495.0 | 2023-09-19 | ||
| Enamine | EN300-1847595-1.0g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 1g |
$1557.0 | 2023-06-01 | ||
| Enamine | EN300-1847595-2.5g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 2.5g |
$3051.0 | 2023-09-19 | ||
| Enamine | EN300-1847595-5.0g |
5-[(1S)-1-amino-2-hydroxyethyl]-2-nitrophenol |
1213471-25-0 | 5g |
$4517.0 | 2023-06-01 |
5-(1S)-1-amino-2-hydroxyethyl-2-nitrophenol Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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